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Compound of Interest

Compound Name: 4-Benzyloxyphenylacetic acid

Cat. No.: B123711 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Benzyloxyphenylacetic Acid

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of the safety protocols and

handling procedures for 4-Benzyloxyphenylacetic acid (CAS No. 6547-53-1). It is intended

for researchers, chemists, and professionals in drug development and related scientific fields.

The causality behind each recommendation is explained to foster a culture of safety and

scientific integrity.

Compound Identification and Physicochemical
Properties
4-Benzyloxyphenylacetic acid is a para-substituted phenylacetic acid derivative.[1]

Understanding its fundamental properties is the first step in a robust safety assessment. As a

solid, its primary routes of exposure are inhalation of dust particles, skin contact, and eye

contact.[2]

Table 1: Physicochemical and Identification Data
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Property Value Source

Chemical Name
2-(4-(Benzyloxy)phenyl)acetic

acid
[3]

CAS Number 6547-53-1 [2][3]

Molecular Formula C₁₅H₁₄O₃ [2][3]

Molecular Weight 242.27 g/mol [2][3]

Physical State Solid, crystalline powder

Melting Point 119-123 °C

Flash Point Not applicable

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS), 4-Benzyloxyphenylacetic acid is

classified as a hazardous substance. The primary concerns are irritation to the skin and eyes,

and potential respiratory irritation.[2][3]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[2]

These classifications mandate specific handling procedures to mitigate risk. The carboxylic acid

functional group contributes to its irritant properties.[4] While generally considered weak acids,

they can still pose corrosive hazards.[4]
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The Hierarchy of Controls: A Systematic Approach
to Safety
Effective safety management prioritizes engineering and administrative controls over sole

reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is a fundamental

principle for minimizing exposure.

Hierarchy of Controls for 4-Benzyloxyphenylacetic Acid

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Caption: The Hierarchy of Controls prioritizes systematic risk reduction.

For 4-Benzyloxyphenylacetic acid, elimination or substitution is often not feasible in a

research context. Therefore, the primary focus is on robust engineering controls, followed by

stringent administrative procedures and consistent use of appropriate PPE.

Recommended Handling and Storage Protocols
Engineering Controls
All operations that may generate dust, such as weighing, transferring, or preparing solutions,

must be conducted in a certified chemical fume hood.[5] The fume hood provides critical

ventilation to keep airborne concentrations low and protects the user from inhaling the

substance.[6] Facilities must also be equipped with an eyewash station and a safety shower.[5]

Personal Protective Equipment (PPE)
The last line of defense is PPE. Its use is not a substitute for working within a fume hood.

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.[2][3] Standard eyeglasses are not sufficient.

Skin Protection: A lab coat must be worn and buttoned. Handle the material with chemically

resistant gloves (e.g., nitrile).[3] Gloves must be inspected before use and removed using

the proper technique to avoid skin contact.[3]

Respiratory Protection: For nuisance exposures or when engineering controls are not

sufficient, a NIOSH-approved N95 (US) or equivalent particle respirator may be required.[7]

Administrative Controls & Safe Work Practices
Wash hands thoroughly after handling the chemical, before breaks, and at the end of the

workday.[3][5]

Avoid breathing dust.[2]

Do not eat, drink, or smoke in laboratory areas.

Always label containers clearly.[8][9]
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Keep containers tightly closed when not in use.[2]

Storage
Proper storage is critical to maintaining chemical stability and preventing accidental reactions.

Store in a cool, dry, well-ventilated area away from incompatible substances.[5]

Keep containers tightly closed.[10]

Segregate from bases and oxidizing agents.[11] As a carboxylic acid, it should be stored

separately from mineral acids and bases.[4][8][11]

Do not store on metal shelves, which can corrode.[4] Using secondary containment trays is a

recommended best practice.[11]

Detailed Experimental Protocol: Weighing and
Solution Preparation
This protocol outlines the step-by-step methodology for safely preparing a solution of 4-
Benzyloxyphenylacetic acid, integrating the safety controls discussed previously.

Preparation:

Ensure a chemical fume hood is certified and operational.

Don all required PPE: safety goggles, lab coat, and nitrile gloves.

Gather all necessary equipment: analytical balance, weigh paper/boat, spatula, beaker,

appropriate solvent, and magnetic stir bar/plate.

Place a waste bag inside the fume hood for contaminated disposables.

Weighing the Compound:

Perform all weighing operations inside the chemical fume hood to contain any dust.

Place a weigh boat on the analytical balance and tare.
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Carefully use a clean spatula to transfer the desired amount of 4-Benzyloxyphenylacetic
acid from the stock bottle to the weigh boat. Avoid any actions that could create airborne

dust.

Securely close the stock bottle immediately after dispensing.

Solution Preparation:

Place a beaker containing the desired volume of the appropriate solvent on a stir plate

within the fume hood.

Carefully add the weighed solid to the solvent.

Add the stir bar and begin gentle stirring to dissolve the solid.

Crucial Safety Note: If diluting an acid, always add the acid to the water (or other solvent),

never the other way around, to prevent a violent exothermic reaction.[9][12]

Cleanup:

Dispose of the used weigh boat and any contaminated wipes in the designated waste bag

inside the fume hood.

Clean the spatula thoroughly.

Wipe down the work surface inside the fume hood.

Remove gloves using the proper technique and dispose of them.

Wash hands thoroughly with soap and water.

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
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attention.[2][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[2][3]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

feeling unwell, call a poison center or doctor.[2]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[3]

Spill Response
The response to a spill depends on its size and location.
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Spill Response Decision Tree

Spill Occurs

Assess Spill
Is it large?

Is anyone exposed?

Evacuate Area
Alert Others

Call Emergency Services

Yes

Small & Controllable Spill
Don appropriate PPE

No

Cover with inert absorbent material
(e.g., sand, vermiculite)

Sweep up and place in
a suitable, closed container for disposal

Decontaminate Area
Wash Hands

Spill Managed

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b123711?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For a small spill, ensure adequate ventilation and wear appropriate PPE.[6] Prevent further

leakage if safe to do so.[5] Sweep up the solid material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[6][13] Do not let the product enter drains.[5]

Disposal Considerations
Dispose of waste contents and containers in accordance with local, regional, and national

regulations.[2] Waste should be handled by a licensed professional waste disposal service.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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